2-Amino-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride
Overview
Description
2-Amino-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride, also known as 2-AMINO-1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-OL HYDROCHLORIDE, is a chemical compound with the molecular formula C10H14ClNO . It is also known as 1,2,3,4-tetrahydronaphthalen-2-amine .
Synthesis Analysis
The synthesis of 2-Amino-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride starts from the corresponding 1-tetralones . The introduction of the nitrogen atom at the C(2) position of the starting tetralones is carried out through nitrosation followed by reduction of the intermediate hydroxyimino tetralone and (or) Neber rearrangement of the tosyloxy derivatives .Molecular Structure Analysis
The molecular structure of 2-Amino-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride consists of a tetralin group combined with an amine . The molecular weight of this compound is 199.68 .Chemical Reactions Analysis
The compound has been used in the preparation of new chiral phosphine-aminophosphine ligands . It is also an efficient reagent for iodocyclization of 4-aryl-4-pentenoic acids .Physical And Chemical Properties Analysis
The compound has a molecular weight of 199.68 and a molecular formula of C10H14ClNO . It is stored in an inert atmosphere at room temperature .Scientific Research Applications
Chiral Amine Studies
This compound is used as a chiral amine derivative in studies involving real-time chiral discrimination of enantiomers and kinetic resolution of chiral amines with ω-transaminase using an enzyme-membrane reactor .
Synthetic Chemistry
It is involved in the synthesis of various compounds, such as 1,3,4-thiadiazole derivatives which have been screened for anti-HIV activity . Another application is in the synthesis of 2-amino-1,4-naphthoquinones and 1,4-naphthoquinon-2-sulfides using Lewis acid catalysts .
Conformational Analysis
The compound has been used in conformational analysis as part of research concerning the synthesis of conformationally restrained arylethanolamines, which are potential adrenergic agents .
Mechanism of Action
Target of Action
The primary target of 2-Amino-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride is Phenylethanolamine N-methyltransferase . This enzyme plays a crucial role in the biosynthesis of the catecholamines dopamine, norepinephrine, and epinephrine.
Mode of Action
The compound interacts with its target by inhibiting the reuptake of serotonin and norepinephrine, and likely induces their release as well . This interaction results in an increase in the concentration of these neurotransmitters in the synaptic cleft, enhancing their signaling and leading to various physiological effects.
Biochemical Pathways
The affected biochemical pathways primarily involve the synthesis and degradation of catecholamines. By inhibiting the reuptake of serotonin and norepinephrine, the compound prolongs the action of these neurotransmitters, thereby enhancing their effects on post-synaptic neurons .
Pharmacokinetics
The compound is soluble in water and organic solvents , which suggests it may have good bioavailability.
Result of Action
The molecular and cellular effects of the compound’s action are primarily related to its impact on neurotransmitter levels. By increasing the concentration of serotonin and norepinephrine in the synaptic cleft, the compound can influence a variety of physiological processes, including mood regulation, attention, and the body’s response to stress .
Safety and Hazards
The compound is labeled with the GHS07 safety symbol, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
properties
IUPAC Name |
2-amino-3,4-dihydro-2H-naphthalen-1-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO.ClH/c11-9-6-5-7-3-1-2-4-8(7)10(9)12;/h1-4,9H,5-6,11H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIZWHUHXZRJJGF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2C(=O)C1N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30499842 |
Source
|
| Record name | 2-Amino-3,4-dihydronaphthalen-1(2H)-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30499842 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride | |
CAS RN |
6298-95-9 |
Source
|
| Record name | 6298-95-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=42440 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Amino-3,4-dihydronaphthalen-1(2H)-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30499842 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-amino-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethanethioic acid, S-[[1-[[(1,1-dimethylethoxy)carbonyl]amino]cyclopropyl]methyl] ester](/img/structure/B1338457.png)
![2-(Furan-2-yl)imidazo[1,2-a]pyrimidine](/img/structure/B1338471.png)
